Cas no 2248411-36-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate Chemical and Physical Properties
Names and Identifiers
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- EN300-6518655
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate
- 2248411-36-9
-
- Inchi: 1S/C17H12N2O6/c20-14(9-10-5-6-13-15(18-10)24-8-7-23-13)25-19-16(21)11-3-1-2-4-12(11)17(19)22/h1-6H,7-9H2
- InChI Key: QCXPUUVDBFCQOQ-UHFFFAOYSA-N
- SMILES: O1CCOC2C1=CC=C(CC(=O)ON1C(C3C=CC=CC=3C1=O)=O)N=2
Computed Properties
- Exact Mass: 340.06953611g/mol
- Monoisotopic Mass: 340.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 95Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6518655-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate |
2248411-36-9 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate
Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate (CAS No. 2248411-36-9)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate (CAS No. 2248411-36-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, combining an isoindole core with a dioxinopyridine moiety, makes it a promising candidate for applications in drug development and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.
In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate has surged, driven by advancements in medicinal chemistry and biomaterials. This compound's structural complexity allows for diverse modifications, enabling scientists to explore its utility in targeted drug delivery and enzyme inhibition. Its CAS No. 2248411-36-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate?" The synthesis typically involves multi-step organic reactions, including esterification and cyclization processes, which are optimized for yield and purity. Another common query is: "How does this compound compare to other isoindole derivatives in terms of bioactivity?" Preliminary studies suggest that its dioxinopyridine component enhances its binding affinity to certain protein targets, making it distinct from simpler analogs.
The pharmacokinetic properties of CAS No. 2248411-36-9 are also a hot topic in academic circles. Researchers are investigating its metabolic stability and cell permeability, which are crucial for its potential use in therapeutic applications. Additionally, its fluorescence properties have sparked interest in imaging technologies, where it could serve as a molecular probe for detecting specific biological processes.
From an industrial perspective, the scalability of producing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate is a key consideration. Manufacturers are optimizing green chemistry protocols to reduce waste and improve efficiency, aligning with global trends toward sustainable synthesis. This aligns with the growing demand for eco-friendly chemical production methods, a topic frequently searched in scientific databases and patent literature.
In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}acetate (CAS No. 2248411-36-9) represents a cutting-edge compound with multifaceted applications. Its structural ingenuity and functional versatility position it as a valuable asset in both pharmaceutical research and material science. As studies continue to uncover its full potential, this compound is poised to play a pivotal role in next-generation scientific innovations.
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